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Compound of Interest

Compound Name: Tricin-d6

Cat. No.: B15568477

For researchers, scientists, and drug development professionals, obtaining high-quality stable
isotope-labeled compounds is crucial for accurate and reliable experimental results. This in-
depth technical guide provides a comprehensive overview of the commercial availability of
Tricin-d6, its physicochemical properties, and guidance on its application as an internal
standard in analytical methodologies.

Introduction to Tricin-d6

Tricin-d6 is the deuterated form of Tricin (5,7,4'-trihydroxy-3',5'-dimethoxyflavone), a natural
flavone found in various plants, including wheat germ and rice bran. The incorporation of six
deuterium atoms into the methoxy groups of Tricin makes Tricin-d6 an ideal internal standard
for mass spectrometry-based quantitative analysis of Tricin. Its chemical behavior is nearly
identical to that of the unlabeled analyte, but its increased mass allows for clear differentiation
in a mass spectrometer, enabling precise and accurate quantification by correcting for
variations in sample preparation and instrument response.

Commercial Suppliers of Tricin-d6

Several chemical suppliers offer Tricin-d6 for research purposes. While obtaining exact, real-
time pricing and detailed specifications like isotopic enrichment often requires a direct inquiry or
quote, the following table summarizes the available information from prominent commercial
vendors.

Quantitative Data Summary of Commercial Tricin-d6

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15568477?utm_src=pdf-interest
https://www.benchchem.com/product/b15568477?utm_src=pdf-body
https://www.benchchem.com/product/b15568477?utm_src=pdf-body
https://www.benchchem.com/product/b15568477?utm_src=pdf-body
https://www.benchchem.com/product/b15568477?utm_src=pdf-body
https://www.benchchem.com/product/b15568477?utm_src=pdf-body
https://www.benchchem.com/product/b15568477?utm_src=pdf-body
https://www.benchchem.com/product/b15568477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Molecul ] Availabl
Molecul Isotopic
) Catalog CAS ar . ) e
Supplier ar . Purity Enrichm .
Number Number Weight ( Quantiti
Formula ent
g/mol) es
Available  Available 1 mg,
Medche HY-
1178549- Cai7HsDs upon upon bulk
mExpres  N1127S| 336.33[1]
el 27-3[1] O7[1] request request (quote
S
(CoA) (CoA) required)
Available  Available ]
Inquire
Clearsynt CS-O- 1178549-  Not Not upon upon ;
or
h 43476 27-3 specified  specified request request )
details
(CoA) (CoA)

Note: CoA refers to the Certificate of Analysis, which provides lot-specific data on purity and

isotopic enrichment. Researchers should always request the latest CoA from the supplier

before purchase.

Experimental Protocols

The primary application of Tricin-d6 is as an internal standard for the quantification of Tricin in

various biological and environmental matrices using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). Below is a generalized protocol for the development of such a

guantitative assay.

Protocol: Quantification of Tricin in a Biological Matrix
using LC-MS/MS with Tricin-d6 as an Internal Standard

1. Materials and Reagents:

Tricin analytical standard

Tricin-d6 internal standard

LC-MS grade acetonitrile, methanol, and water

Formic acid or ammonium acetate (for mobile phase modification)
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Biological matrix (e.g., plasma, tissue homogenate)

Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) cartridges/solvents

. Preparation of Stock and Working Solutions:

Tricin Stock Solution (1 mg/mL): Accurately weigh and dissolve Tricin in a suitable solvent
(e.g., methanol or DMSO).

Tricin-d6 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve
Tricin-d6 in the same solvent as the Tricin stock.

Working Solutions: Prepare serial dilutions of the Tricin stock solution to create calibration
standards at various concentrations. Prepare a working solution of Tricin-d6 at a
concentration that provides a stable and reproducible signal in the LC-MS/MS system.

. Sample Preparation:

Thaw biological samples on ice.

To a known volume of the sample (e.g., 100 pL of plasma), add a fixed amount of the Tricin-
d6 internal standard working solution.

Perform protein precipitation by adding a threefold excess of cold acetonitrile. Vortex and
centrifuge to pellet the precipitated proteins.

Alternatively, for cleaner samples, perform solid-phase extraction (SPE) or liquid-liquid
extraction (LLE) to isolate the analyte and internal standard from matrix components.

Evaporate the supernatant or the extracted solvent to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in the initial mobile phase of the LC method.

. LC-MS/MS Analysis:

Liguid Chromatography (LC):
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o Column: A C18 reverse-phase column is typically suitable for flavonoid analysis.

o Mobile Phase: A gradient elution using water and acetonitrile, both containing a small
percentage of formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency.

o Flow Rate: A typical flow rate for analytical LC is 0.2-0.5 mL/min.

o Injection Volume: 5-10 pL.

o Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray ionization (ESI) in either positive or negative mode.
Optimization is required to determine the most sensitive mode for Tricin and Tricin-d6.

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity.

o MRM Transitions:

» Determine the precursor ion (the [M+H]* or [M-H]~ of Tricin and Tricin-d6) in a full scan

mode.

» Fragment the precursor ions and identify the most stable and abundant product ions for
both the analyte and the internal standard.

= Monitor at least two transitions for each compound to ensure specificity.

5. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the Tricin standards to
the peak area of the Tricin-d6 internal standard against the concentration of the Tricin

standards.

Apply a linear regression model to the calibration curve.

Determine the concentration of Tricin in the unknown samples by interpolating their peak

area ratios from the calibration curve.
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Visualizations
Logical Workflow for Sourcing and Utilizing Tricin-d6

The following diagram illustrates the logical steps a researcher would typically follow from
identifying the need for Tricin-d6 to its final application in a quantitative experiment.
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Caption: Workflow for sourcing and using Tricin-d6.
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This guide provides a foundational understanding for researchers seeking to procure and utilize
Tricin-d6. For specific applications, further optimization of the experimental protocols will be
necessary to achieve the desired analytical performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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